Cas no 933725-48-5 (methyl1-(1-methyl-1H-pyrrol-3-yl)ethylamine)

• Product Name: methyl1-(1-methyl-1H-pyrrol-3-yl)ethylamine
• CAS No: 933725-48-5
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• MDL: MFCD21797322
• CID: 5560943
• PubChem ID: 79099509
• Update Time: 2025-06-25

methyl1-(1-methyl-1H-pyrrol-3-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• EN300-2960341
• 933725-48-5
• AKOS017650250
• methyl[1-(1-methyl-1H-pyrrol-3-yl)ethyl]amine
• methyl1-(1-methyl-1H-pyrrol-3-yl)ethylamine

• MDL： MFCD21797322
• Inchi： 1S/C8H14N2/c1-7(9-2)8-4-5-10(3)6-8/h4-7,9H,1-3H3
• InChI Key： JKVKDWZITVYZHN-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(=C1)C(C)NC

Computed Properties

• Exact Mass: 138.115698455g/mol
• Monoisotopic Mass: 138.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 17Ų

Additional information on methyl1-(1-methyl-1H-pyrrol-3-yl)ethylamine

Methyl 1-(1-Methyl-1H-Pyrrol-3-Yl)Ethylamine: A Comprehensive Overview

Methyl 1-(1-methyl-1H-pyrrol-3-yl)ethylamine, also known by its CAS number 933725-48-5, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of amines and features a unique structure that combines a pyrrole ring with an ethylamine group, making it a versatile molecule with potential applications in drug design and materials science.

The molecular structure of methyl 1-(1-methyl-1H-pyrrol-3-yl)ethylamine is characterized by a pyrrole ring substituted with a methyl group at position 1 and an ethylamine group at position 3. The pyrrole ring is an aromatic five-membered heterocycle containing one nitrogen atom, which contributes to the compound's electronic properties and reactivity. The ethylamine group introduces additional functional groups, enhancing the molecule's ability to participate in various chemical reactions and interactions.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the context of drug discovery and medicinal chemistry. The compound's ability to form hydrogen bonds and its capacity to act as a ligand in metal complexes make it an attractive candidate for designing drugs targeting specific biological pathways.

From a synthetic perspective, methyl 1-(1-methyl-1H-pyrrol-3-yl)ethylamine can be prepared through various routes, including nucleophilic substitution and condensation reactions. The choice of synthesis method depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly syntheses, aligning with the principles of green chemistry.

The physical properties of this compound, such as its melting point, boiling point, and solubility, are critical for its application in different chemical processes. Its relatively low molecular weight and hydrophilic nature make it suitable for use in aqueous solutions, while its ability to dissolve in organic solvents facilitates its incorporation into various formulations.

In terms of applications, methyl 1-(1-methyl-1H-pyrrol-3-yl)ethylamine has found utility in the synthesis of advanced materials, including polymers and nanoparticles. Its role as a precursor for these materials underscores its importance in the field of materials science. Additionally, its potential as a chiral auxiliary or catalyst has been explored, further expanding its versatility in chemical synthesis.

Recent research has also focused on understanding the biological activity of this compound. Studies have demonstrated its ability to modulate enzyme activity and interact with cellular receptors, suggesting its potential as a lead compound for drug development. However, further investigations are required to fully elucidate its pharmacokinetic properties and safety profile.

In conclusion, methyl 1-(1-methyl-1H-pyrrol-3-yl)ethylamine (CAS No. 933725-48-5) is a multifaceted compound with promising applications across diverse fields. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for researchers in both academia and industry.